Cas no 81722-07-8 (Ethyl 2,4-Dimethoxybenzoate)

• Product Name: Ethyl 2,4-Dimethoxybenzoate
• CAS No: 81722-07-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD02149437
• CID: 1804320
• PubChem ID: 12908893
• Update Time: 2025-11-03

Ethyl 2,4-Dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dimethoxy-, ethyl ester
• CS-0195986
• ethyl 2,4-dimethoxybenzoate
• 2,4-Dimethoxybenzoicacidethylester
• N12063
• MFCD02149437
• AKOS008717165
• 2,4-Dimethoxybenzoic acid ethyl ester
• 81722-07-8
• SCHEMBL7488349
• AS-10751
• Ethyl 2,4-Dimethoxybenzoate

• MDL： MFCD02149437
• Inchi： 1S/C11H14O4/c1-4-15-11(12)9-6-5-8(13-2)7-10(9)14-3/h5-7H,4H2,1-3H3
• InChI Key： HITNTFQLHYWLDI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(=O)OCC)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 2,4-Dimethoxybenzoate

Comprehensive Overview of Ethyl 2,4-Dimethoxybenzoate (CAS No. 81722-07-8): Properties, Applications, and Industry Insights

Ethyl 2,4-Dimethoxybenzoate (CAS No. 81722-07-8) is a versatile organic compound widely recognized for its aromatic ester structure. This compound, often referred to by its systematic name or abbreviated as EDMB, is a derivative of benzoic acid with two methoxy groups and an ethyl ester functional group. Its molecular formula is C₁₁H₁₄O₄, and it exhibits a clear to pale-yellow liquid appearance under standard conditions. The compound's unique chemical properties make it valuable in flavor and fragrance formulations, pharmaceutical intermediates, and specialty organic synthesis.

In recent years, the demand for Ethyl 2,4-Dimethoxybenzoate has surged due to its role in sustainable green chemistry applications. Researchers and manufacturers are increasingly exploring its potential as a bio-based solvent or renewable feedstock, aligning with global trends toward eco-friendly alternatives. Its low toxicity profile and biodegradability have also sparked interest in cosmetic formulations, particularly in premium skincare products where mild yet effective ingredients are prioritized.

The synthesis of CAS 81722-07-8 typically involves esterification reactions between 2,4-dimethoxybenzoic acid and ethanol, often catalyzed by acid or enzyme-based systems. Advanced purification techniques, such as molecular distillation or chromatography, ensure high purity grades (>98%) required for sensitive applications like electronic chemicals or liquid crystal materials. Analytical methods including GC-MS and HPLC are routinely employed for quality control.

From a commercial perspective, Ethyl 2,4-Dimethoxybenzoate has gained attention in food additive markets as a potential flavor enhancer. Its subtle fruity-herbal aroma profile makes it suitable for mimicking natural flavors in beverages and confectionery. Regulatory compliance with FDA and EFSA standards remains a key consideration for manufacturers targeting these applications.

Innovative research highlights the compound's utility in advanced material science. Recent patents describe its incorporation into polymeric UV absorbers for coatings and packaging, addressing growing concerns about photodegradation in sustainable materials. The electronics industry also explores its dielectric properties for specialized encapsulation resins.

Storage and handling recommendations for 81722-07-8 emphasize protection from moisture and oxidation. Technical datasheets typically specify amber glass containers with nitrogen blankets for long-term storage, reflecting its sensitivity to light and air. These protocols ensure stability for critical applications like pharmaceutical crystallization processes where consistent purity is paramount.

Market analysts project steady growth for Ethyl 2,4-Dimethoxybenzoate across Asia-Pacific regions, driven by expanding fine chemical industries in China and India. The compound's compatibility with continuous flow chemistry systems positions it favorably for modern manufacturing paradigms emphasizing efficiency and reduced waste generation.

Environmental impact assessments of CAS 81722-07-8 reveal favorable biodegradation pathways, contributing to its selection in eco-design initiatives. Life cycle analyses compare favorably against traditional aromatic esters, particularly in carbon footprint reduction strategies adopted by forward-thinking chemical enterprises.

Academic investigations continue to uncover novel applications, including its use as a ligand precursor in catalytic systems for asymmetric synthesis. The methoxy groups' electron-donating characteristics enable unique reactivity patterns valuable for constructing complex chiral molecules in medicinal chemistry research.

Quality specifications for industrial-grade Ethyl 2,4-Dimethoxybenzoate typically include parameters like acid value (<0.1 mg KOH/g), water content (<0.05%), and heavy metal limits (<1 ppm). These stringent controls ensure compatibility with sensitive applications such as microelectronic grade chemicals or GMP-certified pharmaceutical production.

Emerging trends suggest potential cross-industry applications in agricultural formulations, where its physicochemical properties may enhance the efficacy of certain plant growth regulators. Preliminary studies indicate possible synergistic effects when combined with natural biostimulants, though extensive field trials remain ongoing.

From a regulatory standpoint, 81722-07-8 is generally recognized as safe for intended uses, with comprehensive toxicological data available through REACH dossiers. Its inclusion in various inventory lists facilitates global trade, though regional variations in classification require careful navigation by international suppliers.

Technological advancements in process intensification have reduced production costs for Ethyl 2,4-Dimethoxybenzoate, making it more competitive against alternative esters. Microwave-assisted synthesis and flow reactor technologies demonstrate particular promise for scaling production while maintaining exceptional purity standards demanded by high-value applications.